3-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-2,2-difluoro-propionic acid

• Molecular Formula: C11H7F2NO4
• Molecular Weight: 255.17 g/mol
• IUPAC Name: 3-(1,3-dioxoisoindol-2-yl)-2,2-difluoropropanoic acid
• InChI: InChI=1S/C11H7F2NO4/c12-11(13,10(17)18)5-14-8(15)6-3-1-2-4-7(6)9(14)16/h1-4H,5H2,(H,17,18)
• InChI Key: CVNKNTJQFJXAHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC(C(=O)O)(F)F

Description

3-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-2,2-difluoro-propionic acid is a useful research compound. Its molecular formula is C11H7F2NO4 and its molecular weight is 255.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2,2-difluoro-3-aminopropionic acid A1 (7.08 g, 56.6 mmol) in 250 ml of toluene was treated with phthalic anhydride (8.80 g, 59.4 mmol) and triethylamine (20 mL, 14.35 g, 14.4 mmol) and refluxed with water removed by a Dean-Stark trap, drained 5 times at intervals. After cooling to ambient temperature the solvent was removed in vacuo at 30° C. The residue obtained was partitioned between ethyl acetate and ˜2N HCl (aq) with the aqueous phase extracted a second time with ethyl acetate. Evaporation at 30° C. (in vacuo) of the combined organic phases that had been washed with ˜2N HCl, brine and dried (Na2SO4) afforded 3-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-2,2-difluoro-propionic acid (13.74 g) A2.